Cas no 2229373-47-9 (4-(but-3-yn-1-yl)-1,5-dimethyl-1H-pyrazole)

• Product Name: 4-(but-3-yn-1-yl)-1,5-dimethyl-1H-pyrazole
• CAS No: 2229373-47-9
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 5968626
• PubChem ID: 165707342
• Update Time: 2025-06-14

4-(but-3-yn-1-yl)-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-1-yl)-1,5-dimethyl-1H-pyrazole
• EN300-1808273
• 2229373-47-9

• Inchi： 1S/C9H12N2/c1-4-5-6-9-7-10-11(3)8(9)2/h1,7H,5-6H2,2-3H3
• InChI Key： OGNNVDAXVWMLKJ-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C=N1)CCC#C

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(but-3-yn-1-yl)-1,5-dimethyl-1H-pyrazole

Comprehensive Overview of 4-(but-3-yn-1-yl)-1,5-dimethyl-1H-pyrazole (CAS No. 2229373-47-9)

The compound 4-(but-3-yn-1-yl)-1,5-dimethyl-1H-pyrazole (CAS No. 2229373-47-9) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a but-3-yn-1-yl group and two methyl groups, makes it a versatile intermediate for synthesizing more complex compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and functional materials.

One of the key reasons for the rising interest in 4-(but-3-yn-1-yl)-1,5-dimethyl-1H-pyrazole is its role in click chemistry reactions. The terminal alkyne (but-3-yn-1-yl) moiety allows for efficient coupling with azides, enabling the rapid assembly of diverse molecular architectures. This property aligns with the current trend in pharmaceutical research, where high-throughput synthesis and fragment-based drug design are prioritized. Additionally, the pyrazole ring is a privileged scaffold in medicinal chemistry, often associated with bioactive molecules targeting inflammation, cancer, and central nervous system disorders.

From an industrial perspective, CAS No. 2229373-47-9 is also explored for its potential in advanced material applications. The incorporation of alkynes into polymers or coatings can enhance thermal stability and mechanical properties, making it relevant for smart materials and nanotechnology. Recent studies have highlighted its utility in designing metal-organic frameworks (MOFs) and catalysts, which are critical for sustainable chemistry initiatives. These applications resonate with the global push toward green chemistry and renewable energy solutions.

Another area where 4-(but-3-yn-1-yl)-1,5-dimethyl-1H-pyrazole shows promise is in agrochemical innovation. The pyrazole derivatives are known for their herbicidal and insecticidal activities, and this compound could serve as a precursor for developing next-generation crop protection agents. With the increasing focus on food security and sustainable agriculture, such innovations are highly sought after by agrochemical companies and research institutions.

For synthetic chemists, the challenges and opportunities associated with CAS No. 2229373-47-9 often revolve around optimizing its synthetic routes and improving yield efficiency. Questions like "How to synthesize 4-(but-3-yn-1-yl)-1,5-dimethyl-1H-pyrazole with minimal byproducts?" or "What are the best catalysts for its functionalization?" are frequently searched in academic and industrial databases. Addressing these queries requires a deep understanding of organic synthesis techniques and reaction mechanisms.

In summary, 4-(but-3-yn-1-yl)-1,5-dimethyl-1H-pyrazole (CAS No. 2229373-47-9) is a multifaceted compound with broad applicability across scientific disciplines. Its relevance to drug discovery, material science, and agrochemical development ensures continued interest from researchers and industries alike. As advancements in computational chemistry and automated synthesis accelerate, this compound is poised to play an even greater role in shaping future innovations.